4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one

• IUPAC Name: 4-imino-5-methylimidazolidin-2-one
• InChI: InChI=1S/C4H7N3O/c1-2-3(5)7-4(8)6-2/h2H,1H3,(H3,5,6,7,8)
• InChI Key: HGHGYCVXQBIEEI-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=N)NC(=O)N1
• Molecular Formula: C4H7N3O
• Molecular Weight: 113.12 g/mol

Description

4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one, also known as 5-methyl-2,5-dihydroimidazol-4-one, is an organic compound belonging to the imidazolone family. It is a colorless solid that is soluble in water and has a wide range of applications in scientific research. 5-methyl-2,5-dihydroimidazol-4-one has been studied extensively due to its unique properties and potential applications in biochemistry, pharmacology, and other scientific fields.

Scientific Research Applications

4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one-dihydroimidazol-4-one has a wide range of applications in scientific research. It has been used as a substrate for the synthesis of various organic compounds, such as amino acids and peptides. It has also been used in the synthesis of biologically active compounds, such as antibiotics and antifungal agents. In addition, 4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one-dihydroimidazol-4-one has been used in the synthesis of various pharmaceuticals, such as anti-inflammatory agents and drugs used to treat cancer.

Mechanism of Action

The mechanism of action of 4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one-dihydroimidazol-4-one is not fully understood. However, it is believed to act as an inhibitor of several enzymes, including cyclooxygenase, lipoxygenase, and phospholipase A2. In addition, it has been shown to act as an agonist of the serotonin receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one-dihydroimidazol-4-one have been studied extensively. It has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. In addition, it has been shown to have neuroprotective effects, as well as to reduce the risk of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

The use of 4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one-dihydroimidazol-4-one in laboratory experiments has several advantages. It is relatively inexpensive, easy to synthesize, and has a wide range of applications. In addition, it is stable and can be stored for long periods of time without degradation. However, it also has some limitations. It is not very soluble in organic solvents and can be difficult to handle in certain laboratory conditions.

Future Directions

The potential future directions for the use of 4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one-dihydroimidazol-4-one are numerous. It could be used in the development of new drugs, as well as in the synthesis of other organic compounds. In addition, it could be used in the development of new diagnostic tools, such as sensors and imaging technologies. Furthermore, it could be used in the development of new materials, such as nanomaterials. Finally, it could be used in the development of new biocatalysts, as well as in the study of enzyme mechanisms.

Synthesis Methods

4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one-dihydroimidazol-4-one can be synthesized by several methods. The most common method is by the reaction of 4-amino-4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one-dihydro-1H-imidazol-2-one with hydrochloric acid in an aqueous solution. This reaction produces the desired product in high yields. Other methods of synthesis include the reaction of 4-amino-4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one-dihydro-1H-imidazol-2-one with ammonia or other amines, as well as the reaction of 4-amino-4-amino-5-methyl-2,5-dihydro-1H-imidazol-2-one-dihydro-1H-imidazol-2-one with various organic compounds.